Cas no 1247418-14-9 (4-methyl-2-(4H-1,2,4-triazol-3-yl)pyrimidine-5-carboxylic acid)

• Product Name: 4-methyl-2-(4H-1,2,4-triazol-3-yl)pyrimidine-5-carboxylic acid
• CAS No: 1247418-14-9
• MF: C₈H₇N₅O₂
• MW: 205.173480272293
• CID: 4580453
• Update Time: 2025-10-28

4-methyl-2-(4H-1,2,4-triazol-3-yl)pyrimidine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-methyl-2-(4H-1,2,4-triazol-3-yl)pyrimidine-5-carboxylic acid

• Inchi： 1S/C8H7N5O2/c1-4-5(8(14)15)2-9-6(12-4)7-10-3-11-13-7/h2-3H,1H3,(H,14,15)(H,10,11,13)
• InChI Key： MUVCALKZMCNFQW-UHFFFAOYSA-N
• SMILES： C1(C2NC=NN=2)=NC=C(C(O)=O)C(C)=N1

Additional information on 4-methyl-2-(4H-1,2,4-triazol-3-yl)pyrimidine-5-carboxylic acid

Comprehensive Overview of 4-methyl-2-(4H-1,2,4-triazol-3-yl)pyrimidine-5-carboxylic acid (CAS No. 1247418-14-9)

4-methyl-2-(4H-1,2,4-triazol-3-yl)pyrimidine-5-carboxylic acid (CAS No. 1247418-14-9) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The molecule combines a pyrimidine core with a 1,2,4-triazole moiety, making it a versatile intermediate for drug discovery and material science applications. Its carboxylic acid functional group further enhances its reactivity, enabling diverse synthetic modifications.

In recent years, the demand for triazole-containing compounds has surged, driven by their broad-spectrum biological activities. Researchers are particularly interested in 4-methyl-2-(4H-1,2,4-triazol-3-yl)pyrimidine-5-carboxylic acid due to its potential as a building block for kinase inhibitors and antimicrobial agents. This aligns with the growing focus on targeted therapies and antibiotic resistance, two of the most pressing challenges in modern medicine.

The compound's CAS No. 1247418-14-9 is frequently searched in academic and industrial databases, reflecting its relevance in medicinal chemistry and material science. Its synthesis often involves multi-step reactions, including cyclization and functional group interconversion, which are topics of interest for synthetic chemists. Optimizing these processes is critical for scaling up production while maintaining high purity and yield.

From an SEO perspective, queries such as "synthesis of 4-methyl-2-(4H-1,2,4-triazol-3-yl)pyrimidine-5-carboxylic acid" or "applications of CAS 1247418-14-9" are common among researchers. These searches highlight the need for detailed technical data, including NMR spectra, HPLC methods, and solubility profiles. Providing such information can significantly enhance the visibility of this compound in scientific literature and commercial catalogs.

Another trending topic is the use of AI-driven drug discovery to identify novel derivatives of 4-methyl-2-(4H-1,2,4-triazol-3-yl)pyrimidine-5-carboxylic acid. Machine learning models are being employed to predict its bioactivity and ADME properties, accelerating the development of next-generation therapeutics. This intersection of computational chemistry and experimental validation is reshaping how researchers approach compound optimization.

In summary, 4-methyl-2-(4H-1,2,4-triazol-3-yl)pyrimidine-5-carboxylic acid (CAS No. 1247418-14-9) represents a promising scaffold for innovation across multiple disciplines. Its structural complexity and functional versatility make it a valuable asset in addressing contemporary scientific challenges, from drug development to sustainable agriculture. As research progresses, this compound is likely to play an even greater role in advancing cutting-edge technologies.